N-[5-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[5-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H16N6O5S2/c1-23-6-10(15(22-23)26-2)14(25)19-16-20-21-17(30-16)29-7-13(24)18-9-3-4-11-12(5-9)28-8-27-11/h3-6H,7-8H2,1-2H3,(H,18,24)(H,19,20,25)
• InChI Key: GNVOUTFZKSYJHK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H16N6O5S2
• Molecular Weight: 448.5 g/mol

Description

The compound belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1-benzo [1,3]dioxol-5-yl-indoles bearing 3- N -fused heteroaryl moieties have been synthesized via a Pd - catalyzed C-N cross - coupling.

Molecular Structure Analysis

The molecular structure of the compound is complex, with several functional groups. It contains a benzodioxole moiety, a thiadiazole ring, and a pyrazole ring, among others. The molecular formula of a similar compound is reported as C31H30N4O8S, with a molecular weight of 618.6569.

Future Directions

The compound and its derivatives could be further studied for their anticancer activity. They may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of similar molecules.

Mechanism of Action

Target of Action

The primary target of this compound is Glycogen synthase kinase-3 beta (GSK-3β) . GSK-3β is a serine/threonine protein kinase that plays a key role in numerous cellular processes including cell differentiation, proliferation, and apoptosis.

Mode of Action

It is known to interact with its target, gsk-3β, which may lead to changes in the phosphorylation state of the kinase, thereby altering its activity .

Biochemical Pathways

The compound’s interaction with GSK-3β can affect various biochemical pathways. GSK-3β is involved in the Wnt/β-catenin signaling pathway, insulin signaling, and the regulation of glycogen synthesis. Changes in the activity of GSK-3β can therefore have downstream effects on these pathways .

Pharmacokinetics

Based on its structural properties, it is predicted to have good intestinal absorption and blood-brain barrier penetration .

Result of Action

The result of the compound’s action on GSK-3β can lead to changes in cell proliferation and apoptosis, which could potentially have therapeutic effects in conditions such as cancer . For example, inhibition of GSK-3β has been shown to induce cell cycle arrest and apoptosis in certain cancer cell lines .